Cas no 86385-53-7 (Butanoic acid, 3-oxo-, 6-hydroxyhexyl ester)

Butanoic acid, 3-oxo-, 6-hydroxyhexyl ester structure
86385-53-7 structure
Product Name:Butanoic acid, 3-oxo-, 6-hydroxyhexyl ester
CAS No:86385-53-7
MF:C10H18O4
MW:202.247523784637
CID:661803
PubChem ID:20478700
Update Time:2025-04-19

Butanoic acid, 3-oxo-, 6-hydroxyhexyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-oxo-, 6-hydroxyhexyl ester
    • 6-hydroxyhexyl 3-oxobutanoate
    • AFNDKDNUFJJTRN-UHFFFAOYSA-N
    • SCHEMBL11178958
    • acetoacetic acid 6-hydroxyhexyl ester
    • 86385-53-7
    • DTXSID40607754
    • Inchi: 1S/C10H18O4/c1-9(12)8-10(13)14-7-5-3-2-4-6-11/h11H,2-8H2,1H3
    • InChI Key: AFNDKDNUFJJTRN-UHFFFAOYSA-N
    • SMILES: O(C(CC(C)=O)=O)CCCCCCO

Computed Properties

  • Exact Mass: 202.12050905g/mol
  • Monoisotopic Mass: 202.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 63.6Ų
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